HTHQ
HTHQ
Hx 1171 is under investigation in clinical trial NCT01548391 (A Phase I Clinical Study Study of the Safety, Tolerability, and Pharmacokinetics of HX-1171 in Healthy Male Subjects).
Brand Name:
Vulcanchem
CAS No.:
148081-72-5
VCID:
VC0530121
InChI:
InChI=1S/C15H24O2/c1-5-6-7-8-9-17-14-10-11(2)15(16)13(4)12(14)3/h10,16H,5-9H2,1-4H3
SMILES:
CCCCCCOC1=C(C(=C(C(=C1)C)O)C)C
Molecular Formula:
C15H24O2
Molecular Weight:
236.35 g/mol
HTHQ
CAS No.: 148081-72-5
Cat. No.: VC0530121
Molecular Formula: C15H24O2
Molecular Weight: 236.35 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Hx 1171 is under investigation in clinical trial NCT01548391 (A Phase I Clinical Study Study of the Safety, Tolerability, and Pharmacokinetics of HX-1171 in Healthy Male Subjects). |
|---|---|
| CAS No. | 148081-72-5 |
| Molecular Formula | C15H24O2 |
| Molecular Weight | 236.35 g/mol |
| IUPAC Name | 4-hexoxy-2,3,6-trimethylphenol |
| Standard InChI | InChI=1S/C15H24O2/c1-5-6-7-8-9-17-14-10-11(2)15(16)13(4)12(14)3/h10,16H,5-9H2,1-4H3 |
| Standard InChI Key | ATMNQRRJNBCQJO-UHFFFAOYSA-N |
| SMILES | CCCCCCOC1=C(C(=C(C(=C1)C)O)C)C |
| Canonical SMILES | CCCCCCOC1=C(C(=C(C(=C1)C)O)C)C |
| Appearance | Solid powder |
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